Cas no 17990-42-0 (Oleanonic acid)

Oleanonic acid structure

Product Name:Oleanonic acid

CAS No:17990-42-0

MF:C₃₀H₄₆O₃

MW:454.6844

MDL:MFCD09752411

CID:50937

PubChem ID:12313704

Update Time:2024-11-01

Oleanonic acid Chemical and Physical Properties

Names and Identifiers

- 3-Oxo-olean-12-en-28-oic acid
- (4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
- 3-Oxooleanolic acid
- 3-oxo-oleanolic acid
- Olean-12-en-28-oic acid,3-oxo
- oleanoic acid
- 3-Oxoolean-12-en-28-oic acid
- BLE 99006
- Oleanonicacid
- STX 50
- [ "" ]
- 3-Oxyoleanolic acid
- 3-Ketooleanolic acid
- Olean-12-en-28-oicacid, 3-oxo-
- 3β-Oxooleana-12-ene-28-oic acid
- 3-Oxo-5α-olean-12-en-28-oic acid
- 3-Ketooleanolicacid
- Oleanonic acid
- Oleanonic?Acid
- BCP15429
- 8016AH
- BDBM50346613
- 990O420
- HY-N1487
- MFCD09752411
- CS-5795
- (4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylicacid
- (4AS,6AS,6BR,8AR,12AR,12BR,14BS)-2,2,6A,6B,9,9,12A-HEPTAMETHYL-10-OXO-3,4,5,6,7,8,8A,11,12,12B,13,14B-DODECAHYDRO-1H-PICENE-4A-CARBOXYLIC ACID
- 3-Oxooleanolicacid
- Q-100212
- AC-33969
- AS-76428
- Oleoside 11-methylester
- DTXSID90939279
- 3-Oxo-olean-12-en28-saure
- s9505
- Olean-12-en-28-oic acid, 3-oxo-
- CHEMBL470029
- 17990-42-0
- AKOS032948921
- F16163
- SCHEMBL246220
- ConMedNP.2230
- 3-Oxo-olean-12-en-28-oic acidOlean-12-en-28-oic acid, 3-oxo-; 3-oxo-olean-12-en-28-oic acid; 3-Oxoolean-12-en-28-oic Acid
- 1ST183267
- DA-49628
- MDL： MFCD09752411
- Inchi： 1S/C30H46O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-22H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,27-,28+,29+,30-/m0/s1
- InChI Key： FMIMFCRXYXVFTA-FUAOEXFOSA-N
- SMILES： O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

Exact Mass: 454.34500
Monoisotopic Mass: 454.34469533 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
Rotatable Bond Count: 1
Complexity: 927
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 7.2
Topological Polar Surface Area: 54.4
Molecular Weight: 454.7

Experimental Properties

Color/Form: Powder
Density: 1.099
Boiling Point: 551.704 °C at 760 mmHg
Flash Point: 551.704 °C at 760 mmHg
Refractive Index: 1.552
PSA: 54.37000
LogP: 7.44180

Oleanonic acid Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Oleanonic acid Pricemore >>

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